4,5-Diphenyl-2-((methylamino)methyl)oxazole monohydrochloride

• CAS No.: 33161-66-9
• Molecular Formula: C17H17ClN2O
• Molecular Weight: 300.8 g/mol
• IUPAC Name: 1-(4,5-diphenyl-1,3-oxazol-2-yl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C17H16N2O.ClH/c1-18-12-15-19-16(13-8-4-2-5-9-13)17(20-15)14-10-6-3-7-11-14;/h2-11,18H,12H2,1H3;1H
• InChI Key: GEPONSZTLAOURQ-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC(=C(O1)C2=CC=CC=C2)C3=CC=CC=C3.Cl

Description

4,5-Diphenyl-2-((methylamino)methyl)oxazole monohydrochloride is a useful research compound. Its molecular formula is C17H17ClN2O and its molecular weight is 300.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 22 g. 2-chloromethyl-4,5-diphenyloxazole and 12.5 g methylamine in 100 ml. anhydrous benzene was heated at 120° C for 6 hours in a sealed tube. The reaction mixture was washed with water and the separated benzene phase was distilled at 20 mm. pressure. The oily residue was dissolved in 200 ml. anhydrous ether and a flow of gas hydrogen chloride was bubbled through the resulting solution. The 2-methylaminomethyl-4,5-diphenyloxazole hydrochloride was recrystallized from absolute ethanol: 16.5 g., m.p. 207°-208° C (yield 69%).